Cas no 89840-81-3 (Benzenesulfonamide, N-(1-methylpropyl)-4-nitro-)

• Product Name: Benzenesulfonamide, N-(1-methylpropyl)-4-nitro-
• CAS No: 89840-81-3
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 587502
• PubChem ID: 2832060
• Update Time: 2025-04-19

Benzenesulfonamide, N-(1-methylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-methylpropyl)-4-nitro-
• N-butan-2-yl-4-nitrobenzenesulfonamide
• SMSF0004147
• AKOS017084960
• Oprea1_217793
• N-(SEC-BUTYL)-4-NITRO-1-BENZENESULFONAMIDE
• Oprea1_656328
• CB03244
• BIM-0013184.P001
• DTXSID90385318
• CBMicro_013335
• AKOS000671088
• 89840-81-3

• Inchi： 1S/C10H14N2O4S/c1-3-8(2)11-17(15,16)10-6-4-9(5-7-10)12(13)14/h4-8,11H,3H2,1-2H3
• InChI Key： AFESPGHMFBWEIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)CC)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų